Cas no 2228592-77-4 (tert-butyl N-{2-hydroxy-5-1-(1-hydroxyethyl)cyclopropyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-5-1-(1-hydroxyethyl)cyclopropyl-3-methoxyphenyl}carbamate
• CAS No: 2228592-77-4
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• CID: 5996111
• PubChem ID: 165623781
• Update Time: 2025-05-21

tert-butyl N-{2-hydroxy-5-1-(1-hydroxyethyl)cyclopropyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-5-1-(1-hydroxyethyl)cyclopropyl-3-methoxyphenyl}carbamate
• 2228592-77-4
• tert-butyl N-{2-hydroxy-5-[1-(1-hydroxyethyl)cyclopropyl]-3-methoxyphenyl}carbamate
• EN300-1897715

• Inchi： 1S/C17H25NO5/c1-10(19)17(6-7-17)11-8-12(14(20)13(9-11)22-5)18-15(21)23-16(2,3)4/h8-10,19-20H,6-7H2,1-5H3,(H,18,21)
• InChI Key： XOQYURVQKBYNLL-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=C(C(=C(C=2)NC(=O)OC(C)(C)C)O)OC)CC1

Computed Properties

• Exact Mass: 323.17327290g/mol
• Monoisotopic Mass: 323.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88Ų

Additional information on tert-butyl N-{2-hydroxy-5-1-(1-hydroxyethyl)cyclopropyl-3-methoxyphenyl}carbamate

tert-butyl N-{2-hydroxy-5-1-(1-hydroxyethyl)cyclopropyl-3-methoxyphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-hydroxy-5-1-(1-hydroxyethyl)cyclopropyl-3-methoxyphenyl}carbamate, identified by the CAS number 2228592-77-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in medicine as active pharmaceutical ingredients (APIs). The structure of this molecule is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a phenolic ring substituted with hydroxyl, methoxy, and cyclopropyl groups.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly due to their ability to modulate enzyme activity and interact with biological targets. The presence of the cyclopropyl group introduces unique steric and electronic properties, making this compound a promising candidate for exploring novel therapeutic interventions. Researchers have also focused on optimizing the synthesis of this compound to enhance its stability and bioavailability, which are critical factors for its application in pharmaceutical formulations.

The phenolic ring in the molecule plays a crucial role in determining its reactivity and selectivity. The hydroxyl and methoxy groups on the aromatic ring contribute to hydrogen bonding capabilities, which are essential for interactions with biological systems. Additionally, the cyclopropyl group introduces rigidity into the molecule, potentially enhancing its binding affinity to specific receptors or enzymes. These structural features make tert-butyl N-{2-hydroxy-5-1-(1-hydroxyethyl)cyclopropyl-3-methoxyphenyl}carbamate a valuable tool in medicinal chemistry research.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and oxidation steps. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels during the synthesis process. Moreover, green chemistry principles have been incorporated into the synthesis protocols to minimize environmental impact and reduce waste generation.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure, which is critical for understanding its reactivity and potential interactions with biological systems. These computational studies have been complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have provided detailed information about its three-dimensional structure and dynamic behavior.

The application of this compound extends beyond pharmaceuticals; it has also shown promise in agrochemicals as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant growth pathways makes it a candidate for developing eco-friendly agricultural solutions. Furthermore, ongoing research is exploring its potential as a building block for constructing more complex molecules with enhanced bioactivity.

In conclusion, tert-butyl N-{2-hydroxy-5-1-(1-hydroxyethyl)cyclopropyl-3-methoxyphenyl}carbamate represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and computational methods, position it as a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in advancing modern chemistry and medicine.